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Compound of Interest

Compound Name: Pristanic acid-d3

Cat. No.: B3026027

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key quality attributes
and analytical methodologies detailed in a typical Certificate of Analysis (CoA) for Pristanic
acid-d3. This deuterated analog of pristanic acid is a critical internal standard for mass
spectrometry-based quantification of pristanic acid and other very-long-chain fatty acids. Its use
is paramount in the research and diagnosis of peroxisomal disorders, such as Zellweger
syndrome and Refsum disease, where the accumulation of these fatty acids is a key biomarker.

Core Compound Information

Pristanic acid-d3, also known as 2,6,10,14-tetramethylpentadecanoic acid-d3, is a stable
isotope-labeled form of pristanic acid.[1] The deuterium labels provide a distinct mass shift,
allowing for its use as an internal standard in isotope dilution mass spectrometry, a highly
accurate and precise method for quantitative analysis.[2]

Chemical and Physical Properties

A summary of the fundamental chemical and physical properties of Pristanic acid-d3 is
presented in the table below.
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Property

Value

Chemical Name

2,6,10,14-tetramethylpentadecanoic acid-d3

Synonyms

6,10,14-trimethyl-2-(methyl-d3)-pentadecanoic

acid

Molecular Formula

C19H35D302

Molecular Weight 301.52 g/mol [3]
CAS Number 1383920-14-6[3]

Typically supplied as a neat solid or in solution
Appearance

(e.q., ethanol)[3][4]

Storage Conditions

Room temperature for neat solid; refer to CoA

for solutions[1][3]

Certificate of Analysis: Quantitative Data

The Certificate of Analysis for Pristanic acid-d3 provides critical data on its purity, isotopic

enrichment, and, if supplied as a solution, its certified concentration. The following tables

summarize typical specifications and representative analytical results.

Purity Assessment

The chemical purity of Pristanic acid-d3 is a critical parameter to ensure the accuracy of

quantitative assays. It is typically determined by Gas Chromatography-Mass Spectrometry

(GC-MS).

Parameter Specification

Representative
Method
Result

Gas Chromatography-
99.2% (by GC-MS

Chemical Purity >98%[3] Mass Spectrometry
peak area)
(GC-MS)
Isotopic Enrichment
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Isotopic enrichment defines the percentage of the labeled isotope at the specified positions.
This is a crucial measure of the quality of the stable isotope-labeled standard.

cee L. Representative
Parameter Specification Method
Result

Nuclear Magnetic
) ) >99% deuterated Resonance (NMR)
Isotopic Enrichment 99.5%
forms (d1-d3)[4] Spectroscopy or Mass

Spectrometry (MS)

Certified Solution Concentration

For standards supplied in a solution, the concentration is a certified value, ensuring accurate

spike-in amounts for internal standardization.

Representative

Parameter Specification Method
Result
Gravimetric
) 1.00 mg/mL £ 0.05 )
Concentration As stated on the label L preparation and/or
mg/m

guantitative analysis

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The
following sections outline the typical experimental protocols for the key analyses cited in the
Certificate of Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis

GC-MS is a cornerstone technique for separating and identifying volatile and semi-volatile
compounds. For the analysis of fatty acids like Pristanic acid-d3, a derivatization step is
typically required to increase their volatility.

1. Sample Preparation (Derivatization):
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Hydrolysis (if applicable): For complex samples, basic or acidic hydrolysis is performed to
release free fatty acids.

Extraction: The fatty acids are extracted from the aqueous matrix using an organic solvent
(e.g., hexane or iso-octane).

Derivatization: The extracted fatty acid is converted to a more volatile ester, commonly a
methyl ester (FAME) or a pentafluorobenzyl (PFB) ester. Acommon method involves
reaction with a derivatizing agent such as BFs-methanol or PFB-Br.

. GC-MS Instrumentation and Conditions:
Gas Chromatograph: Agilent GC system (or equivalent).

Column: HP-5MS (30 m x 0.25 mm, 0.25 pm film thickness) or similar non-polar capillary
column.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: 250°C.

Oven Temperature Program:

o Initial temperature: 100°C, hold for 1 minute.

o Ramp: 10°C/min to 300°C.

o Hold: 5 minutes at 300°C.

Mass Spectrometer: Agilent Mass Selective Detector (or equivalent).
lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 50-550.

Data Analysis: The purity is determined by calculating the peak area percentage of the
derivatized Pristanic acid-d3 relative to all other detected peaks in the chromatogram.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3026027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

GC-MS workflow for purity analysis of Pristanic acid-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment

NMR spectroscopy is a powerful, non-destructive technique used to determine the structure of
molecules and can be used to confirm the position and extent of isotopic labeling.

1. Sample Preparation:

o A precise amount of the Pristanic acid-d3 standard is dissolved in a deuterated solvent
(e.g., chloroform-d, CDCls).

e The solution is transferred to an NMR tube.
2. NMR Instrumentation and Parameters:

e Spectrometer: Bruker Avance spectrometer (or equivalent) operating at a proton frequency of
400 MHz or higher.

e Nuclei: *H and 2H NMR spectra are acquired.

e 1H NMR: Used to confirm the chemical structure and identify the absence or significant
reduction of protons at the labeled positions.

* 2H NMR: Directly observes the deuterium signal, and the integral of this signal relative to a
known standard can be used to quantify the deuterium content.
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o Data Analysis: The isotopic enrichment is calculated by comparing the integrals of the
signals corresponding to the labeled and unlabeled positions.

Metabolic Pathway Context

Pristanic acid-d3 is used as an internal standard in studies of metabolic pathways involving its
unlabeled counterpart. Pristanic acid is formed in the body through the alpha-oxidation of
phytanic acid, a branched-chain fatty acid derived from dietary sources. The accumulation of
both phytanic and pristanic acids is indicative of certain peroxisomal disorders.
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Simplified metabolic pathway of phytanic acid to pristanic acid.

This technical guide provides a framework for understanding the critical information presented
in a Certificate of Analysis for Pristanic acid-d3. For specific batch information, always refer to
the documentation provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pristanic Acid-d3: A Technical Guide to its Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026027#pristanic-acid-d3-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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